Omaciclovir
Omaciclovir
Omaciclovir, also known as ABT-091 and H2G, is a DNA-directed DNA polymerase inhibitor potentially for the treatment of HSV infection. Omaciclovir is selectively phosphorylated by viral thymidine kinase to its monophosphate form and is further modified to a triphosphate, which is an inhibitor of VZV DNA polymerase.
Brand Name:
Vulcanchem
CAS No.:
124265-89-0
VCID:
VC0538060
InChI:
InChI=1S/C10H15N5O3/c11-10-13-8-7(9(18)14-10)12-5-15(8)3-6(4-17)1-2-16/h5-6,16-17H,1-4H2,(H3,11,13,14,18)/t6-/m1/s1
SMILES:
C1=NC2=C(N1CC(CCO)CO)NC(=NC2=O)N
Molecular Formula:
C10H15N5O3
Molecular Weight:
253.26 g/mol
Omaciclovir
CAS No.: 124265-89-0
Inhibitors
VCID: VC0538060
Molecular Formula: C10H15N5O3
Molecular Weight: 253.26 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 124265-89-0 |
---|---|
Product Name | Omaciclovir |
Molecular Formula | C10H15N5O3 |
Molecular Weight | 253.26 g/mol |
IUPAC Name | 2-amino-9-[(2R)-4-hydroxy-2-(hydroxymethyl)butyl]-3H-purin-6-one |
Standard InChI | InChI=1S/C10H15N5O3/c11-10-13-8-7(9(18)14-10)12-5-15(8)3-6(4-17)1-2-16/h5-6,16-17H,1-4H2,(H3,11,13,14,18)/t6-/m1/s1 |
Standard InChIKey | SCBFBAWJWLXVHS-ZCFIWIBFSA-N |
Isomeric SMILES | C1=NC2=C(N1C[C@@H](CCO)CO)NC(=NC2=O)N |
SMILES | C1=NC2=C(N1CC(CCO)CO)NC(=NC2=O)N |
Canonical SMILES | C1=NC2=C(N1CC(CCO)CO)NC(=NC2=O)N |
Appearance | Solid powder |
Description | Omaciclovir, also known as ABT-091 and H2G, is a DNA-directed DNA polymerase inhibitor potentially for the treatment of HSV infection. Omaciclovir is selectively phosphorylated by viral thymidine kinase to its monophosphate form and is further modified to a triphosphate, which is an inhibitor of VZV DNA polymerase. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | ABT-091; ABT091; ABT 091; H2G; H 2G; (-)-2HM-HBG; A-182091; 2HMHBG; Omaciclovir |
Reference | 1: Bonnafous P, Agut H. Activity of H2G on human herpesvirus-6B strains either 2: Yao K, Hoest C, Rashti F, Schott TC, Jacobson S. Effect of 3: Neyts J, Andrei G, De Clercq E. The antiherpesvirus activity of H2G |
PubChem Compound | 3047801 |
Last Modified | Nov 14 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume